6-[(FURAN-2-YL)METHYL]-1,3-DIMETHYL-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]DIAZINO[4,5-D]PYRIMIDINE-2,4-DIONE

• IUPAC Name: 6-(furan-2-ylmethyl)-1,3-dimethyl-7,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C13H16N4O3/c1-15-11-10(12(18)16(2)13(15)19)7-17(8-14-11)6-9-4-3-5-20-9/h3-5,14H,6-8H2,1-2H3
• InChI Key: IYLBRZOCEFRKPU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CN(CN2)CC3=CC=CO3)C(=O)N(C1=O)C
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

6-[(FURAN-2-YL)METHYL]-1,3-DIMETHYL-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]DIAZINO[4,5-D]PYRIMIDINE-2,4-DIONE is a useful research compound. Its molecular formula is C13H16N4O3 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
The exact mass of the compound 6-(2-furylmethyl)-1,3-dimethyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is 276.12224039 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Catalysis

6-(2-furylmethyl)-1,3-dimethyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione has been used in various synthesis processes. For example, it is involved in the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives through a reaction with aromatic aldehydes and 1,3-dicarbonyl compound, catalyzed by thiourea dioxide in aqueous media. This method offers advantages like the use of an inexpensive, recyclable catalyst, and milder reaction conditions (Verma & Jain, 2012).

Antibacterial and Antifungal Activities

Some derivatives of 6-(2-furylmethyl)-1,3-dimethyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione have shown promising antibacterial and antifungal activities. For instance, certain compounds exhibited activities against Gram-positive and Gram-negative bacteria, as well as fungus Candida albicans (Aksinenko et al., 2016).

Photophysical Properties and pH-Sensing Application

The photophysical properties of pyrimidine-phthalimide derivatives, including those related to 6-(2-furylmethyl)-1,3-dimethyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, have been studied. These properties enable the development of colorimetric pH sensors and logic gates for specific applications (Yan et al., 2017).